Cas no 1261455-91-7 (2-Hydroxy-5-(trifluoromethyl)mandelic acid)

• Product Name: 2-Hydroxy-5-(trifluoromethyl)mandelic acid
• CAS No: 1261455-91-7
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 4962752
• Update Time: 2025-06-08

2-Hydroxy-5-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(trifluoromethyl)mandelic acid

• Inchi： 1S/C9H7F3O4/c10-9(11,12)4-1-2-6(13)5(3-4)7(14)8(15)16/h1-3,7,13-14H,(H,15,16)
• InChI Key： AHSJWPVLXQRWBH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=C1)C(C(=O)O)O)O)(F)F

Computed Properties

• Exact Mass: 236.02964319 g/mol
• Monoisotopic Mass: 236.02964319 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.8
• Molecular Weight: 236.14

Additional information on 2-Hydroxy-5-(trifluoromethyl)mandelic acid

2-Hydroxy-5-(trifluoromethyl)mandelic acid (CAS No. 1261455-91-7): A Comprehensive Overview

2-Hydroxy-5-(trifluoromethyl)mandelic acid (CAS No. 1261455-91-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 2-Hydroxy-5-(trifluoromethyl)mandelic acid is defined by a hydroxy group at the 2-position and a trifluoromethyl group at the 5-position of the mandelic acid backbone. These functional groups contribute to the compound's distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its various applications.

Recent studies have highlighted the potential of 2-Hydroxy-5-(trifluoromethyl)mandelic acid in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The trifluoromethyl group, in particular, plays a key role in enhancing the compound's biological activity by modulating specific cellular pathways.

In the context of drug development, 2-Hydroxy-5-(trifluoromethyl)mandelic acid has been explored as a lead compound for the synthesis of more potent and selective derivatives. Its structural flexibility allows for the introduction of various substituents that can optimize its pharmacological profile. For example, modifications at the hydroxy group or the aromatic ring can significantly enhance its efficacy and reduce potential side effects.

Clinical trials involving derivatives of 2-Hydroxy-5-(trifluoromethyl)mandelic acid have shown promising results in treating conditions such as rheumatoid arthritis and certain types of cancer. These trials have demonstrated that the compound has a favorable safety profile and can be effectively administered in various formulations, including oral tablets and injectable solutions.

The synthesis of 2-Hydroxy-5-(trifluoromethyl)mandelic acid is an area of ongoing research. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of 3-trifluoromethylphenylacetonitrile with sodium borohydride to form the corresponding alcohol, followed by oxidation to yield the desired mandelic acid derivative. This synthetic approach is not only cost-effective but also environmentally friendly, making it suitable for industrial-scale production.

Beyond its therapeutic applications, 2-Hydroxy-5-(trifluoromethyl)mandelic acid has also found use in analytical chemistry as a reference standard for high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-defined structure and high purity make it an ideal candidate for these analytical techniques, ensuring accurate and reliable results.

In conclusion, 2-Hydroxy-5-(trifluoromethyl)mandelic acid (CAS No. 1261455-91-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs and improving existing therapeutic strategies. As research in this area continues to advance, it is likely that even more innovative uses for this compound will be discovered.